Cas no 2460754-67-8 (1-hydroxy-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid hydrochloride)

• Product Name: 1-hydroxy-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid hydrochloride
• CAS No: 2460754-67-8
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• MDL: MFCD32702999
• CID: 5416396
• PubChem ID: 154843146
• Update Time: 2025-08-05

1-hydroxy-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Oxo-5,6,7,8-tetrahydro-2H-2,7-naphthyridine-4-carboxylic acid;hydrochloride
• 1-hydroxy-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid hydrochloride
• EN300-26982931
• Z4521954132
• 2460754-67-8
• 2,7-Naphthyridine-4-carboxylic acid, 1,2,5,6,7,8-hexahydro-1-oxo-, hydrochloride (1:1)

• MDL： MFCD32702999
• Inchi： 1S/C9H10N2O3.ClH/c12-8-6-3-10-2-1-5(6)7(4-11-8)9(13)14;/h4,10H,1-3H2,(H,11,12)(H,13,14);1H
• InChI Key： KSUAONPHHRLNKL-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(CCNC2)C(C(O)=O)=CN1.[H]Cl

Computed Properties

• Exact Mass: 230.0458199g/mol
• Monoisotopic Mass: 230.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4Ų

Additional information on 1-hydroxy-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid hydrochloride

Comprehensive Overview of 1-hydroxy-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid hydrochloride (CAS No. 2460754-67-8)

The compound 1-hydroxy-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid hydrochloride (CAS No. 2460754-67-8) is a chemically synthesized derivative of the naphthyridine family, which has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique tetrahydro-2,7-naphthyridine core, modified with a hydroxy group and a carboxylic acid moiety, further stabilized as a hydrochloride salt. Its structural complexity makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

Recent studies highlight the growing interest in naphthyridine derivatives due to their versatile pharmacological properties. The 1-hydroxy-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid hydrochloride is no exception, with researchers exploring its potential as a small-molecule inhibitor or modulator in diseases like diabetes, neurodegenerative disorders, and even certain cancers. Its carboxylic acid group enhances solubility, while the hydroxy substitution may contribute to hydrogen bonding interactions, critical for binding to biological targets.

In the context of current trends, the demand for novel heterocyclic compounds is rising, driven by advancements in AI-driven drug design and high-throughput screening. Users frequently search for terms like "naphthyridine-based therapeutics" or "small-molecule drug candidates 2024," reflecting the industry's focus on innovative chemical entities. The CAS No. 2460754-67-8 aligns with these trends, offering a scaffold for further optimization in medicinal chemistry.

From a synthetic perspective, the preparation of 1-hydroxy-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid hydrochloride involves multi-step organic reactions, often starting from pyridine or piperidine precursors. Key steps include cyclization, oxidation, and salt formation, with purity and yield being critical for research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with pharmaceutical standards.

Another area of interest is the compound's potential role in green chemistry. Researchers are increasingly investigating sustainable synthesis routes for complex molecules like 2460754-67-8, minimizing waste and energy consumption. Searches for "eco-friendly heterocyclic synthesis" or "biodegradable drug intermediates" underscore this shift, positioning 1-hydroxy-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid hydrochloride as a subject of both scientific and environmental relevance.

In conclusion, 1-hydroxy-5,6,7,8-tetrahydro-2,7-naphthyridine-4-carboxylic acid hydrochloride (CAS No. 2460754-67-8) represents a compelling case study in modern drug development and chemical innovation. Its structural features, combined with emerging applications, make it a valuable asset for researchers exploring next-generation therapeutics. As the scientific community continues to unravel its full potential, this compound is poised to remain a topic of discussion in both academic and industrial circles.